Cas no 1332530-36-5 (N-[(5-Methyl-1,3-thiazol-2-yl)methyl]cyclopropanamine;dihydrochloride)

• Product Name: N-[(5-Methyl-1,3-thiazol-2-yl)methyl]cyclopropanamine;dihydrochloride
• CAS No: 1332530-36-5
• MF: C₈H₁₄Cl₂N₂S
• MW: 241.181158542633
• MDL: MFCD18071358
• CID: 4695081
• Update Time: 2025-05-23

N-[(5-Methyl-1,3-thiazol-2-yl)methyl]cyclopropanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclopropanamine dihydrochloride
• N-((5-Methylthiazol-2-yl)methyl)cyclopropanamine dihydrochloride
• N-[(5-Methyl-1,3-thiazol-2-yl)methyl]-cyclopropanamine dihydrochloride
• N-[(5-Methyl-1,3-thiazol-2-yl)methyl]cyclopropanamine;dihydrochloride

• MDL： MFCD18071358
• Inchi： 1S/C8H12N2S.2ClH/c1-6-4-10-8(11-6)5-9-7-2-3-7;;/h4,7,9H,2-3,5H2,1H3;2*1H
• InChI Key： LMGMBVKLBDSCJS-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(C)=CN=C1CNC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 136
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on N-[(5-Methyl-1,3-thiazol-2-yl)methyl]cyclopropanamine;dihydrochloride

Recent Advances in the Study of N-[(5-Methyl-1,3-thiazol-2-yl)methyl]cyclopropanamine;dihydrochloride (CAS: 1332530-36-5)

N-[(5-Methyl-1,3-thiazol-2-yl)methyl]cyclopropanamine;dihydrochloride (CAS: 1332530-36-5) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole and cyclopropane structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential applications in drug discovery and development.

One of the key areas of interest in recent research has been the compound's role as a potential modulator of neurotransmitter systems. Preliminary studies suggest that N-[(5-Methyl-1,3-thiazol-2-yl)methyl]cyclopropanamine;dihydrochloride may interact with specific receptors in the central nervous system, making it a candidate for the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases. The dihydrochloride salt form enhances its solubility and bioavailability, which is critical for in vivo studies and potential clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic optimization of N-[(5-Methyl-1,3-thiazol-2-yl)methyl]cyclopropanamine;dihydrochloride. The study highlighted the importance of the thiazole ring in maintaining the compound's stability and biological activity. The researchers also reported a scalable synthetic route that improves yield and purity, which is essential for large-scale production and further preclinical testing. This advancement addresses one of the key challenges in the development of thiazole-containing compounds, which often face synthetic hurdles due to their complex structures.

Another significant development is the compound's potential application in oncology. Recent in vitro studies have demonstrated that N-[(5-Methyl-1,3-thiazol-2-yl)methyl]cyclopropanamine;dihydrochloride exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in these cancers. These findings were presented at the 2024 American Association for Cancer Research (AACR) Annual Meeting, sparking interest in further exploration of its anticancer properties.

Despite these promising results, challenges remain in the development of N-[(5-Methyl-1,3-thiazol-2-yl)methyl]cyclopropanamine;dihydrochloride as a therapeutic agent. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to improve its metabolic stability. Additionally, more comprehensive toxicology studies are required to assess its safety profile before advancing to clinical trials. These gaps present opportunities for future research to optimize the compound's properties and expand its therapeutic potential.

In conclusion, N-[(5-Methyl-1,3-thiazol-2-yl)methyl]cyclopropanamine;dihydrochloride (CAS: 1332530-36-5) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable subject for ongoing research. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be crucial in unlocking its full therapeutic potential and addressing the current limitations. The compound's progress will be closely watched by researchers and industry professionals alike, as it may pave the way for novel treatments in neurology and oncology.